Cas no 39604-67-6 (Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-)
39604-67-6 structure
Product Name:Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-
CAS No:39604-67-6
MF:C17H18O4
MW:286.322425365448
CID:1509850
PubChem ID:85807354
Update Time:2025-04-21
Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-
- 39604-67-6
- 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenylethanone
- DTXSID401187445
-
- Inchi: 1S/C17H18O4/c1-11-14(20-2)10-15(21-3)16(17(11)19)13(18)9-12-7-5-4-6-8-12/h4-8,10,19H,9H2,1-3H3
- InChI Key: ACLCKGICFMORIO-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(C)=C(C=1C(CC1C=CC=CC=1)=O)O)OC
Computed Properties
- Exact Mass: 286.12054
- Monoisotopic Mass: 286.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
39604-67-6 (Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-) Related Products
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- 119425-90-0(Loureirin B)
- 2040-04-2(2',6'-Dimethoxyacetophenone)
- 829-20-9(2',4'-Dimethoxyacetophenone)
- 121-97-1(4'-Methoxypropiophenone)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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